Cas no 2248306-81-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate
• CAS No: 2248306-81-0
• MF: C₁₈H₁₃N₃O₄
• MW: 335.313524007797
• CID: 6143800
• PubChem ID: 165723874
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• 2248306-81-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate
• EN300-6518326

• Inchi： 1S/C18H13N3O4/c22-15(8-11-20-10-7-12-4-3-9-19-16(12)20)25-21-17(23)13-5-1-2-6-14(13)18(21)24/h1-7,9-10H,8,11H2
• InChI Key： VGHJCOKJKLQGRM-UHFFFAOYSA-N
• SMILES： O(C(CCN1C=CC2=CC=CN=C12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.09060590g/mol
• Monoisotopic Mass: 335.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate (CAS No. 2248306-81-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate, identified by its CAS No. 2248306-81-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure combines an isoindole-1,3-dione core with a pyrrolo[2,3-b]pyridine moiety, linked via a propanoate ester. This hybrid architecture positions it as a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

Recent studies highlight the growing interest in isoindole derivatives due to their versatile pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects. The incorporation of the pyrrolo[2,3-b]pyridine scaffold—a privileged structure in medicinal chemistry—further enhances its potential as a kinase inhibitor or allosteric modulator. Researchers are actively exploring its applications in precision medicine and targeted therapy, aligning with the current trend toward personalized healthcare solutions.

From a synthetic perspective, the ester linkage in CAS No. 2248306-81-0 offers strategic advantages for prodrug design. The hydrolytic lability of the ester bond allows controlled release of active metabolites, a feature increasingly exploited in sustained-release formulations. This aligns with industry demands for improved drug delivery systems, a topic frequently searched in AI-driven drug development platforms.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, suggest favorable bioavailability—a critical factor in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Computational models predict moderate blood-brain barrier permeability, sparking interest in CNS-targeted applications. These attributes resonate with trending searches on AI-powered molecular property prediction tools.

In the context of green chemistry, synthetic routes for 2248306-81-0 are being optimized to reduce hazardous byproducts. Microwave-assisted synthesis and catalytic methods are under investigation, reflecting the broader shift toward sustainable pharmaceutical manufacturing—a hot topic in both academic and industrial forums.

Ongoing patent analyses reveal that derivatives of this scaffold are being evaluated for orphan diseases and immune-oncology, areas dominating recent PubMed queries. Its structural similarity to known PARP inhibitors and IDO1 modulators further fuels speculative interest in its mechanism of action.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate represents a nexus of innovation across multiple disciplines. Its dual pharmacophore design and adaptable chemistry make it a compelling subject for researchers exploring next-generation therapeutics and computational drug design, while its synthetic accessibility addresses pressing needs in cost-effective API production.